Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine
Synthesis of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine
An In-Depth Technical Guide to the
For Researchers, Scientists, and Drug Development Professionals
Abstract
4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine is a crucial heterocyclic scaffold in medicinal chemistry, serving as a key intermediate in the development of various therapeutic agents. This technical guide provides a comprehensive overview of a plausible and scientifically grounded synthetic route to this target molecule. The synthesis commences with a commercially available substituted pyridine and proceeds through a multi-step sequence involving the construction of the fused pyrrole ring followed by regioselective chlorination. This document outlines the strategic considerations behind the chosen synthetic pathway, detailed experimental protocols for each key transformation, and a discussion of the underlying reaction mechanisms. The synthesis is presented with a focus on practical applicability and scalability for research and development settings.
Introduction and Strategic Overview
The 1H-pyrrolo[3,2-c]pyridine core, also known as 5-azaindole, is a privileged scaffold in drug discovery due to its ability to mimic purine structures and engage in various biological interactions. The introduction of a chloro substituent at the 4-position and a methyl group at the 7-position provides a versatile platform for further functionalization, making the title compound a valuable building block for creating libraries of potential drug candidates.
The synthetic strategy detailed herein is a convergent approach that first establishes the bicyclic pyrrolopyridine core and then introduces the desired chloro functionality. This pathway is designed to maximize regioselectivity and yield, drawing upon established methodologies for the synthesis of related azaindole derivatives.
The overall synthetic transformation can be visualized as follows:
Caption: Overall synthetic strategy for 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.
Synthesis of the 7-methyl-1H-pyrrolo[3,2-c]pyridine Core
The construction of the methylated pyrrolopyridine core is a critical phase of the synthesis. The following steps are adapted from the well-established synthesis of related 1H-pyrrolo[3,2-c]pyridine derivatives[1][2].
Step 1: N-Oxidation of 2-Bromo-5-methylpyridine
The initial step involves the activation of the pyridine ring towards subsequent electrophilic substitution through the formation of the N-oxide.
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Reaction: 2-Bromo-5-methylpyridine is treated with an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), in a suitable solvent like dichloromethane (DCM).
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Causality: The N-oxide formation increases the electron density of the pyridine ring at the 4-position, facilitating the subsequent nitration step.
Experimental Protocol:
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Dissolve 2-bromo-5-methylpyridine (1.0 eq) in DCM.
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Cool the solution to 0 °C in an ice bath.
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Add m-CPBA (1.2 eq) portion-wise, maintaining the temperature below 5 °C.
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Stir the reaction mixture at room temperature for 12-16 hours.
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Monitor the reaction by TLC until the starting material is consumed.
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Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate and then with brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-bromo-5-methylpyridine 1-oxide.
Step 2: Nitration of 2-Bromo-5-methylpyridine 1-oxide
The activated N-oxide is then nitrated at the C4 position.
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Reaction: The N-oxide is treated with a mixture of fuming nitric acid and sulfuric acid.
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Causality: The N-oxide directs the electrophilic nitration to the 4-position.
Experimental Protocol:
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Add 2-bromo-5-methylpyridine 1-oxide (1.0 eq) to concentrated sulfuric acid at 0 °C.
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Slowly add fuming nitric acid (1.5 eq) dropwise, keeping the temperature below 10 °C.
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Heat the mixture to 60-70 °C and stir for 4-6 hours.
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Cool the reaction mixture and pour it onto crushed ice.
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Neutralize with a saturated aqueous solution of sodium hydroxide to precipitate the product.
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Filter the solid, wash with water, and dry to obtain 2-bromo-5-methyl-4-nitropyridine 1-oxide.
Step 3 & 4: Enamine Formation and Reductive Cyclization
This two-step sequence constructs the fused pyrrole ring.
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Reaction: The 4-nitro intermediate is first reacted with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form an enamine-like intermediate. This is followed by reductive cyclization using iron powder in acetic acid[1][2].
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Causality: The reaction with DMF-DMA introduces a two-carbon unit that, upon reduction of the nitro group, cyclizes to form the pyrrole ring. Iron in acetic acid is a classical and effective reagent for the reduction of nitro groups and subsequent cyclization.
Experimental Protocol:
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Suspend 2-bromo-5-methyl-4-nitropyridine 1-oxide (1.0 eq) in DMF.
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Add DMF-DMA (2.0 eq) and heat the mixture at 100-110 °C for 8-12 hours.
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Cool the reaction mixture and evaporate the solvent under reduced pressure.
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Dissolve the crude intermediate in a mixture of acetic acid and ethanol.
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Add iron powder (5.0 eq) and heat the mixture to reflux for 2-4 hours.
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Monitor the reaction by TLC.
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Cool the mixture, filter through Celite, and concentrate the filtrate.
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Neutralize with a saturated aqueous solution of sodium bicarbonate and extract with ethyl acetate.
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Dry the organic layer, filter, and concentrate to yield crude 6-bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine.
Step 5: Debromination
The bromo group at the 6-position is removed to yield the desired core structure.
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Reaction: Catalytic hydrogenation using palladium on carbon (Pd/C) in the presence of a base.
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Causality: Palladium-catalyzed hydrogenation is a standard method for the hydrogenolysis of aryl bromides.
Experimental Protocol:
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Dissolve 6-bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq) in methanol.
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Add 10% Pd/C (0.1 eq) and triethylamine (1.5 eq).
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Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature for 12-24 hours.
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Filter the reaction mixture through Celite and concentrate the filtrate to obtain 7-methyl-1H-pyrrolo[3,2-c]pyridine.
Regioselective Chlorination
The final step is the introduction of the chloro group at the 4-position. This is achieved through an N-oxidation followed by treatment with a chlorinating agent, a common strategy for the chlorination of azaindoles[3][4].
Step 6: N-Oxidation of 7-methyl-1H-pyrrolo[3,2-c]pyridine
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Reaction: Similar to the first step, the pyridine nitrogen is oxidized to the corresponding N-oxide.
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Causality: This activates the 4-position for nucleophilic attack by a chloride ion in the subsequent chlorination step.
Experimental Protocol:
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Dissolve 7-methyl-1H-pyrrolo[3,2-c]pyridine (1.0 eq) in DCM.
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Cool to 0 °C and add m-CPBA (1.2 eq) portion-wise.
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Stir at room temperature for 12-16 hours.
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Work up as described in Step 1 to obtain 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide.
Step 7: Chlorination
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Reaction: The N-oxide is treated with phosphorus oxychloride (POCl₃).
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Causality: POCl₃ acts as both a chlorinating agent and a dehydrating agent, facilitating the substitution of the oxygen at the nitrogen with a chlorine at the 4-position.
Caption: Proposed mechanism for the chlorination step.
Experimental Protocol:
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Add 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide (1.0 eq) to POCl₃ (5-10 eq) at 0 °C.
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Heat the reaction mixture to 90-100 °C and stir for 2-4 hours.
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Monitor the reaction by TLC.
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Cool the mixture to room temperature and carefully quench by pouring it onto crushed ice.
-
Neutralize with a saturated aqueous solution of sodium bicarbonate.
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Extract the product with ethyl acetate.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to afford 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine.
Quantitative Data Summary
| Step | Product | Starting Material | Key Reagents | Typical Yield (%) |
| 1 | 2-Bromo-5-methylpyridine 1-oxide | 2-Bromo-5-methylpyridine | m-CPBA | 85-95 |
| 2 | 2-Bromo-5-methyl-4-nitropyridine 1-oxide | 2-Bromo-5-methylpyridine 1-oxide | Fuming HNO₃, H₂SO₄ | 70-80 |
| 3 & 4 | 6-Bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine | 2-Bromo-5-methyl-4-nitropyridine 1-oxide | DMF-DMA, Fe, Acetic Acid | 50-60 |
| 5 | 7-methyl-1H-pyrrolo[3,2-c]pyridine | 6-Bromo-7-methyl-1H-pyrrolo[3,2-c]pyridine | H₂, Pd/C | 80-90 |
| 6 | 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide | 7-methyl-1H-pyrrolo[3,2-c]pyridine | m-CPBA | 85-95 |
| 7 | 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine | 7-methyl-1H-pyrrolo[3,2-c]pyridine 5-oxide | POCl₃ | 60-75 |
Conclusion
This guide presents a robust and logical synthetic route for the preparation of 4-chloro-7-methyl-1H-pyrrolo[3,2-c]pyridine. By leveraging established chemical transformations and providing detailed protocols, this document serves as a valuable resource for researchers in organic and medicinal chemistry. The described pathway offers a practical approach for accessing this important building block, thereby facilitating the discovery and development of novel therapeutic agents.
References
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Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2302320. [Link]
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Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. bioRxiv. [Link]
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Wang, C., Zhang, Y., Yang, S., Shi, L., Rong, R., Zhang, T., ... & Xing, D. (2024). Design, synthesis, and bioevaluation of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Semantic Scholar. [Link]
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Hojnik, C. (2016). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines (Master's Thesis, Graz University of Technology). [Link]
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Ripin, D. H., et al. (2017). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development, 21(9), 1362-1367. [Link]
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